Cas no 725222-05-9 (2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide
• CAS No: 725222-05-9
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• MDL: MFCD03422675
• CID: 4716414
• Update Time: 2025-07-21

2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• STK448320
• BBL017461
• ST50856336
• R7477
• 2-amino-N-(3-methoxyphenyl)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• (2-amino(4,5,6,7,8-pentahydrocyclohepta[1,2-b]thiophen-3-yl))-N-(3-methoxyphen yl)carboxamide
• 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

• MDL： MFCD03422675
• Inchi： 1S/C17H20N2O2S/c1-21-12-7-5-6-11(10-12)19-17(20)15-13-8-3-2-4-9-14(13)22-16(15)18/h5-7,10H,2-4,8-9,18H2,1H3,(H,19,20)
• InChI Key： HPNIFAPXQWNIIY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C=2)OC)=O)C2=C1CCCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Topological Polar Surface Area: 92.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide

Comprehensive Overview of 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS No. 725222-05-9)

The compound 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS No. 725222-05-9) is a specialized organic molecule with a unique structural framework. Its molecular formula and intricate ring system make it a subject of interest in pharmaceutical and materials science research. The presence of both amino and carboxamide functional groups enhances its potential for hydrogen bonding, which is critical in drug design and molecular recognition applications.

In recent years, the demand for novel heterocyclic compounds like 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide has surged due to their relevance in targeted drug discovery and biomolecular engineering. Researchers are particularly intrigued by its cycloheptabthiophene core, which offers a balance of rigidity and flexibility—a desirable trait for modulating biological activity. This compound’s CAS No. 725222-05-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the trending topics in organic synthesis is the development of sustainable methodologies for complex molecules. 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide exemplifies this challenge, as its synthesis often involves multi-step reactions with precise control over regioselectivity. Innovations in catalysis and green chemistry are now being applied to optimize its production, addressing environmental concerns while maintaining high yields.

The 3-methoxyphenyl moiety in this compound is another focal point, as methoxy-substituted aromatics are known to influence pharmacokinetic properties such as metabolic stability and cell permeability. These attributes are frequently discussed in forums and publications related to drug optimization, making CAS No. 725222-05-9 a recurring keyword in such contexts. Additionally, its thiophene ring contributes to electronic delocalization, a feature leveraged in optoelectronic materials research.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide. These methods ensure purity and structural integrity, which are paramount for its applications. The compound’s solubility and thermal stability are also under investigation, as they dictate its suitability for various formulations.

In summary, 2-Amino-N-(3-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxamide (CAS No. 725222-05-9) represents a versatile scaffold with broad implications across scientific disciplines. Its integration into cutting-edge research underscores the compound’s value in addressing contemporary challenges in healthcare and advanced materials. As interest in tailored molecular architectures grows, this compound will likely remain a key player in innovation-driven fields.